2-Amino-4-(5-methylfuran-2-yl)-5H-indeno[1,2-d]pyrimidin-5-one
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Synthesis Methods: Research has demonstrated various methods to synthesize 2-Amino-4-(5-methylfuran-2-yl)-5H-indeno[1,2-d]pyrimidin-5-one and related compounds. For example, Demerac, Dalton, and Elmes (1972) explored reactions involving formamidine and urea to produce related indenopyrimidines (Demerac, Dalton, & Elmes, 1972). Similarly, Fazlinia and Sheikh (2020) developed an efficient liquid glass catalyzed preparation method for these derivatives (Fazlinia & Sheikh, 2020).
Fluorescence and Solid State Properties
- Fluorescence in Solid State: Hagimori et al. (2016) synthesized new fluorescent compounds in this category, demonstrating their fluorescence properties in the solid state (Hagimori et al., 2016).
Biological and Antimicrobial Activity
- Antifungal Activity: Zhang et al. (2016) researched related pyrimidine derivatives, revealing their antifungal abilities against various phytopathogenic fungi (Zhang et al., 2016).
- Anticancer Evaluation: Patravale et al. (2014) described the synthesis of indeno[1,2-d]pyrimidine-5-one derivatives and their screening against cancer cell lines, noting significant potency in some compounds (Patravale et al., 2014).
Chemical Reactions and Derivatives
- Reactivity and Derivatives: Goerlitzer et al. (1997) investigated the reactivity of similar compounds, producing various derivatives with limited biological activity (Goerlitzer, Herbig, & Walter, 1997). Aniskova, Grinev, and Yegorova (2017) focused on synthesizing biologically active compounds containing pyrimidine and pyridazine structural fragments, demonstrating diverse biological activities (Aniskova, Grinev, & Yegorova, 2017).
Pharmacological Potential
- Microtubule Targeting Agents: Devambatla et al. (2016) designed and synthesized derivatives showing potent microtubule depolymerizing activities, effective against multidrug-resistant cancer cells (Devambatla et al., 2016).
Novel Synthesis Applications
- Innovative Synthesis Techniques: Lal and Gidwani (1993) explored novel carbon-nitrogen bond cleavage reactions for the synthesis and derivatization of 5H-indeno[1,2-d]pyrimidines, showing diverse reactivity and product formation (Lal & Gidwani, 1993).
properties
IUPAC Name |
2-amino-4-(5-methylfuran-2-yl)indeno[1,2-d]pyrimidin-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O2/c1-8-6-7-11(21-8)14-12-13(18-16(17)19-14)9-4-2-3-5-10(9)15(12)20/h2-7H,1H3,(H2,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRMTXINYZBZWHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC(=NC3=C2C(=O)C4=CC=CC=C43)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60440468 | |
Record name | 2-Amino-4-(5-methylfuran-2-yl)-5H-indeno[1,2-d]pyrimidin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60440468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(5-methylfuran-2-yl)-5H-indeno[1,2-d]pyrimidin-5-one | |
CAS RN |
713514-91-1 | |
Record name | 2-Amino-4-(5-methylfuran-2-yl)-5H-indeno[1,2-d]pyrimidin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60440468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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